Cas no 59411-44-8 (2-Butenediamide, N,N'-diphenyl-, (2Z)-)
59411-44-8 structure
Product Name:2-Butenediamide, N,N'-diphenyl-, (2Z)-
CAS No:59411-44-8
MF:C16H14N2O2
MW:266.294563770294
CID:338749
PubChem ID:53916850
Update Time:2025-04-19
2-Butenediamide, N,N'-diphenyl-, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenediamide, N,N'-diphenyl-, (2Z)-
- N,N'-diphenylbut-2-enediamide
- DTXSID40707647
- 59411-44-8
- N~1~,N~4~-Diphenylbut-2-enediamide
-
- Inchi: 1S/C16H14N2O2/c19-15(17-13-7-3-1-4-8-13)11-12-16(20)18-14-9-5-2-6-10-14/h1-12H,(H,17,19)(H,18,20)
- InChI Key: IHQGFLBAZMFEQN-UHFFFAOYSA-N
- SMILES: O=C(C=CC(NC1C=CC=CC=1)=O)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 266.10562
- Monoisotopic Mass: 266.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
2-Butenediamide, N,N'-diphenyl-, (2Z)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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